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Compound of Interest

Compound Name: Lincomycin-d3

Cat. No.: B15143663

Introduction

Lincomycin is a lincosamide antibiotic widely used in veterinary medicine to treat bacterial
infections in livestock and poultry.[1] The potential for lincomycin residues to persist in animal-
derived food products such as meat, milk, and honey necessitates robust and reliable
analytical methods to ensure food safety and compliance with regulatory limits.[2] The
European Union, for instance, has established maximum residue limits (MRLS) for lincomycin in
various animal tissues and milk.[2] To achieve accurate and precise quantification of lincomycin
in complex food matrices, stable isotope-labeled internal standards are indispensable.
Lincomycin-d3, a deuterated analog of lincomycin, serves as an excellent internal standard for
mass spectrometry-based methods, effectively compensating for matrix effects and variations
in sample preparation and instrument response.[3] This application note provides detailed
protocols for the determination of lincomycin residues in animal tissues and milk using
Lincomycin-d3 as an internal standard with Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Principle

The analytical methodology is based on the principle of isotope dilution mass spectrometry. A
known amount of Lincomycin-d3 is added to the sample prior to extraction and cleanup. Both
the native lincomycin and the labeled internal standard are co-extracted and analyzed by LC-
MS/MS. The chromatographic system separates lincomycin from other matrix components, and
the mass spectrometer detects and quantifies both lincomycin and Lincomycin-d3 using
Multiple Reaction Monitoring (MRM). The ratio of the response of the native analyte to the
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internal standard is used for quantification, which corrects for potential losses during sample

processing and ionization suppression or enhancement in the mass spectrometer.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described methods for

the analysis of lincomycin in various food matrices using Lincomycin-d3 as an internal

standard.

Table 1: LC-MS/MS Method Performance for Lincomycin in Broiler Chicken Tissues

Parameter Feathers Muscle Liver
Limit of Detection

19 22 10
(LOD) (Mg/kg)
Limit of Quantification

62 73 34
(LOQ) (ngrkg)
Recovery (%) 98 -101 98 -101 98 -101
Coefficient of

>0.99 >0.99 >0.99

Determination (r2)

Data sourced from a
study on broiler

chicken tissues.[2]

Table 2: LC-MS/MS Parameters for Lincomycin and Lincomycin-d3

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b15143663?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410436/
https://www.benchchem.com/product/b15143663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Analyte Precursor lon (m/z) Product lon (m/z) Type
Lincomycin 407.2 126.1 Quantifier
407.2 359.2 Qualifier

Lincomycin-d3 410.0 129.0 Quantifier
410.0 362.0 Qualifier

MRM transitions for
Lincomycin and
Lincomycin-d3.[2][4]

Experimental Protocols

Protocol 1: Analysis of Lincomycin in Animal Tissues

(Muscle, Liver)

1. Materials and Reagents

e Lincomycin Hydrochloride (analytical standard)

e Lincomycin-d3 (internal standard)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Hexane (HPLC grade)

o Ethyl Acetate (HPLC grade)

e Water (HPLC grade)

e Formic Acid (LC-MS grade)

e Ammonium Acetate (LC-MS grade)

e Chromabond® Florisil® SPE Cartridges
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0.22 pm Syringe Filters

. Sample Preparation

Weigh 1.0 g (£ 0.01 g) of homogenized tissue sample into a 50 mL polypropylene centrifuge
tube.

Spike the sample with an appropriate amount of Lincomycin-d3 internal standard solution.
Add 40 mL of methanol to the tube.

Shake vigorously for a specified time (e.g., 15 minutes) using a mechanical shaker.
Centrifuge the sample to separate the supernatant.

Filter the supernatant through a glass fiber filter.

Condition a Chromabond® Florisil® SPE cartridge with 10 mL of hexane followed by 10 mL
of a methanol:ethyl acetate (8:2 v/v) solution.[2]

Load the filtered supernatant onto the conditioned SPE cartridge at a flow rate of 1 mL/min.

[2]

Collect the eluate in a 50 mL tube.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.[2]
Reconstitute the residue in 500 pL of methanol:water (9:1 v/v).[2]

Filter the reconstituted sample through a 0.22 um syringe filter into an autosampler vial for
LC-MS/MS analysis.

. LC-MS/MS Conditions

LC System: Agilent 1290 Infinity or equivalent
Column: SunFire C18 (or equivalent), 2.1 x 50 mm, 3.5 um

Mobile Phase A: 0.1% Formic Acid in Water
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¢ Mobile Phase B: 0.1% Formic Acid in Acetonitrile

e Gradient Program:

0-1 min: 10% B

[¢]

o 1-6.5 min: 10-50% B

o 6.5-7 min: 50-100% B

7-8 min: 100% B

o

[¢]

8.1-10 min: 10% B (re-equilibration)

» Flow Rate: 0.2 mL/min

« Injection Volume: 5 pL

e Column Temperature: 30°C

e MS System: AB SCIEX API 5500 or equivalent

« lonization Mode: Electrospray lonization (ESI), Positive

o MRM Transitions: See Table 2

Protocol 2: Analysis of Lincomycin in Milk

1. Materials and Reagents

e Lincomycin Hydrochloride (analytical standard)
e Lincomycin-d3 (internal standard)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic Acid (LC-MS grade)
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e 0.22 pm Syringe Filters

2. Sample Preparation

o Pipette 1.0 mL of milk into a 15 mL polypropylene centrifuge tube.

o Spike the sample with an appropriate amount of Lincomycin-d3 internal standard solution.
e Add 2.0 mL of acetonitrile to the tube for protein precipitation.

» Vortex the tube vigorously for 1 minute.

o Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.
o Carefully collect the supernatant.

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.

3. LC-MS/MS Conditions

¢ Use the same LC-MS/MS conditions as described in Protocol 1.

Visualizations

Sample Preparation (Animal Tissue) Analysis

Click to download full resolution via product page

Caption: Experimental workflow for Lincomycin analysis in animal tissue.
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Sample Preparation (Milk) Analysis

Milk Aliquot |—>| Spike with Lincomycin-d3 |—>| Protein Precipitation (Acetonitrile) |—>| Centrifugation |—>| Supernatant Collection |—>| Final Filtration (0.22 pm) |—>| LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for Lincomycin analysis in milk.

Conclusion

The use of Lincomycin-d3 as an internal standard provides a robust and reliable method for
the quantitative analysis of lincomycin residues in various food matrices. The detailed protocols
and performance data presented in this application note demonstrate the suitability of this
approach for routine monitoring and regulatory compliance testing. The isotope dilution LC-
MS/MS method offers high sensitivity, specificity, and accuracy, making it an essential tool for
ensuring the safety of the food supply.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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residue-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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